Cas no 2137443-79-7 (2-(3-bromo-2-hydroxy-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid)

• Product Name: 2-(3-bromo-2-hydroxy-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• CAS No: 2137443-79-7
• MF: C₂₄H₂₀BrNO₅
• MW: 482.323306083679
• CID: 5256801
• PubChem ID: 165441862
• Update Time: 2025-05-22

2-(3-bromo-2-hydroxy-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-hydroxy-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2137443-79-7
• EN300-385492

• Inchi： 1S/C24H20BrNO5/c1-13-10-18(22(27)20(25)11-13)21(23(28)29)26-24(30)31-12-19-16-8-4-2-6-14(16)15-7-3-5-9-17(15)19/h2-11,19,21,27H,12H2,1H3,(H,26,30)(H,28,29)
• InChI Key： YBECFJBVXQNAFW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1O)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 481.05249g/mol
• Monoisotopic Mass: 481.05249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3-bromo-2-hydroxy-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

Comprehensive Overview of 2-(3-bromo-2-hydroxy-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid (CAS No. 2137443-79-7)

2-(3-bromo-2-hydroxy-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2137443-79-7, is a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acid, which is widely used in peptide synthesis. The presence of both bromo and hydroxy functional groups makes it a versatile intermediate for further chemical modifications.

The molecular structure of 2-(3-bromo-2-hydroxy-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is crucial for preventing unwanted reactions during peptide synthesis. The bromo substituent at the 3-position of the phenyl ring offers a reactive site for cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic chemistry. Researchers often inquire about the synthetic routes for Fmoc-protected amino acids or the role of bromo-substituted phenyl derivatives in drug discovery, highlighting the relevance of this compound in current scientific discussions.

One of the key applications of 2-(3-bromo-2-hydroxy-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid is in the field of peptide synthesis. The Fmoc group is commonly used to protect the amino group during solid-phase peptide synthesis (SPPS), a technique widely employed in the development of therapeutic peptides. Given the growing interest in peptide-based therapeutics and targeted drug delivery systems, this compound has garnered attention from pharmaceutical researchers. Frequently searched terms like "Fmoc-protected amino acids for peptide synthesis" or "bromo-substituted phenyl derivatives in medicinal chemistry" reflect the compound's importance in these areas.

In addition to its role in peptide synthesis, 2-(3-bromo-2-hydroxy-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid is also explored for its potential in material science. The bromo and hydroxy functional groups allow for further derivatization, making it a candidate for designing novel polymers or small-molecule catalysts. Researchers often look for "bromo-hydroxy phenyl derivatives in material science" or "Fmoc-protected building blocks for organic electronics", indicating the compound's versatility beyond pharmaceuticals.

The stability and handling of 2-(3-bromo-2-hydroxy-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid are also topics of interest. Proper storage conditions, such as protection from light and moisture, are essential to maintain its reactivity. Questions like "how to store Fmoc-protected amino acids" or "handling bromo-substituted compounds safely" are commonly searched, underscoring the need for clear guidelines in laboratory settings.

Market trends indicate a rising demand for Fmoc-protected amino acids and bromo-substituted intermediates, driven by advancements in peptide therapeutics and organic synthesis. The compound 2-(3-bromo-2-hydroxy-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid is positioned to play a critical role in these developments. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring new drug candidates or innovative materials.

In summary, 2-(3-bromo-2-hydroxy-5-methylphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid (CAS No. 2137443-79-7) is a multifaceted compound with broad applications in pharmaceutical research, peptide synthesis, and material science. Its Fmoc-protected amino acid backbone and bromo-substituted phenyl ring offer numerous opportunities for chemical modifications, aligning with current trends in drug discovery and organic chemistry. As the scientific community continues to explore its potential, this compound remains a subject of significant interest and utility.